Dapson Dapson Dapsone is a synthetic derivative of diamino-sulfone with anti-inflammatory and anti-bacterial properties, commonly used for the treatment of leprosy. It is a second-line medication for the treatment and prevention of Pneumocystis pneumonia and for the prevention of toxoplasmosis in those who have poor immune function. Additionally, it has been used for acne as well as other skin conditions. Dapsone is available both topically and by mouth. As a structural analog of p-aminobenzoic acid (PABA), dapsone inhibits dihydropteroate synthase (DHPS), an enzyme important in folate synthesis, resulting in a depletion of the folate pool and a reduction in the amount of thymidylate available for DNA synthesis.
Brand Name: Vulcanchem
CAS No.: 80-08-0
Catalog No.: VC000349
InChI: 1S/C12H12N2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,13-14H2
SMILES: C1=CC(=CC=C1N)S(=O)(=O)C2=CC=C(C=C2)N
Molecular Formula: C12H12N2O2S
Molecular Weight: 248.3

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CAS No.: 80-08-0

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Catalog No.: VC000349

Molecular Formula: C12H12N2O2S

Molecular Weight: 248.3

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Dapson - 80-08-0

CAS No. 80-08-0
Product Name Dapson
Synonyms Dapsone, 4,4′-Diaminodiphenyl sulfone, 4,4′-Sulfonyldianiline, 4-Aminophenyl sulfone, Bis(4-aminophenyl) sulfone, DDS
Molecular Formula C12H12N2O2S
Molecular Weight 248.3
InChI 1S/C12H12N2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,13-14H2
InChIKey MQJKPEGWNLWLTK-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1N)S(=O)(=O)C2=CC=C(C=C2)N
Appearance Solid powder
Purity > 98%
Description Dapsone is a synthetic derivative of diamino-sulfone with anti-inflammatory and anti-bacterial properties, commonly used for the treatment of leprosy. It is a second-line medication for the treatment and prevention of Pneumocystis pneumonia and for the prevention of toxoplasmosis in those who have poor immune function. Additionally, it has been used for acne as well as other skin conditions. Dapsone is available both topically and by mouth. As a structural analog of p-aminobenzoic acid (PABA), dapsone inhibits dihydropteroate synthase (DHPS), an enzyme important in folate synthesis, resulting in a depletion of the folate pool and a reduction in the amount of thymidylate available for DNA synthesis.
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